
Molecular weight and formula of 4-Nitrophenyl
chloroformate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrophenyl chloroformate

Cat. No.: B143680 Get Quote

An In-depth Technical Guide to 4-Nitrophenyl Chloroformate for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of 4-Nitrophenyl chloroformate (4-NPC), a

versatile reagent widely employed in organic synthesis, bioconjugation, and drug development.

It details the compound's chemical properties, synthesis, and key applications, with a focus on

its utility for researchers and scientists in the pharmaceutical and biotechnology sectors.

Core Properties and Formula
4-Nitrophenyl chloroformate is a reactive organochlorine compound valued for its ability to

act as an efficient activating agent for alcohols, amines, and thiols. Its chemical structure

features a chloroformate group attached to a 4-nitrophenyl ring, which makes it highly

susceptible to nucleophilic attack.

Table 1: Chemical and Physical Properties of 4-Nitrophenyl Chloroformate
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Property Value

Molecular Formula C₇H₄ClNO₄[1][2][3]

Molecular Weight 201.56 g/mol [1][2][3]

CAS Number 7693-46-1[1][2]

Appearance
White to cream or pale gray crystalline

powder[4]

Melting Point 77-79 °C[5][6]

Boiling Point 159-162 °C at 19 mmHg[5][6]

Solubility
Soluble in acetone, chloroform, toluene, and

benzene[2]

Synthesis of 4-Nitrophenyl Chloroformate
The synthesis of 4-Nitrophenyl chloroformate can be achieved through several methods.

Historically, the reaction of 4-nitrophenol with the highly toxic phosgene was a common

approach. However, safer alternatives are now more prevalent in industrial and laboratory

settings.

Table 2: Overview of Synthetic Routes for 4-Nitrophenyl Chloroformate

Method Reagents Key Features

Phosgene Route 4-Nitrophenol, Phosgene

High yield (~90%), but involves

the highly hazardous

phosgene.[1]

Triphosgene Route

4-Nitrophenol,

Bis(trichloromethyl) carbonate

(Triphosgene)

A safer alternative to

phosgene, providing a high-

yield and more easily handled

synthesis.[1][3]

A common modern laboratory-scale synthesis involves the reaction of 4-nitrophenol with

triphosgene in the presence of a base, such as a tertiary amine, in an inert solvent like
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dichloromethane.[1][3]

Mechanism of Action and Key Applications
The utility of 4-Nitrophenyl chloroformate stems from its function as an excellent electrophile.

The 4-nitrophenoxy group is a good leaving group, facilitating the reaction with a wide range of

nucleophiles to form activated carbonates, carbamates, and other derivatives. This reactivity is

central to its applications in drug development and bioconjugation.

Mechanism of Nucleophilic Acyl Substitution
The general reaction mechanism involves the attack of a nucleophile (e.g., an amine or

alcohol) on the carbonyl carbon of the chloroformate, leading to the displacement of the

chloride ion and subsequent formation of a 4-nitrophenyl carbonate or carbamate intermediate.

This intermediate can then be used in a second step or may be the final desired product.

Reactants

Intermediate
Products4-Nitrophenyl

Chloroformate

Tetrahedral Intermediate

+ Nucleophile

Nucleophile
(e.g., R-NH2, R-OH)

Activated Carbonate/
Carbamate

- Cl-
4-Nitrophenolate

+ 2nd Nucleophile
(optional)

Click to download full resolution via product page

General reaction mechanism of 4-Nitrophenyl chloroformate with a nucleophile.

Applications in Drug Development and Research
Peptide Synthesis: 4-NPC is used as a coupling reagent to activate amino acids for the

formation of peptide bonds.[7]

Bioconjugation: It is widely used to link molecules to proteins, antibodies, and other

biomolecules for applications in diagnostics and therapeutics.[4] This includes the
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immobilization of proteins on surfaces for biosensors and assays.[4]

Protecting Group Chemistry: The reagent is employed to introduce the 4-

nitrobenzyloxycarbonyl (Noc) protecting group for amines and hydroxyls.

Prodrug Synthesis: 4-NPC can be used to create carbonate and carbamate linkages in

prodrugs, which can be designed to release the active drug under specific physiological

conditions.

Experimental Protocols
The following protocols are representative of the common uses of 4-Nitrophenyl
chloroformate in a research setting.

Protocol 1: General Procedure for the Formation of 4-
Nitrophenyl Carbonates and Carbamates
This protocol describes a typical procedure for activating an alcohol or amine with 4-NPC.

Materials:

Alcohol or amine nucleophile

4-Nitrophenyl chloroformate

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Tertiary amine base (e.g., triethylamine or pyridine)

Standard laboratory glassware and stirring equipment

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Dissolve the alcohol or amine nucleophile in anhydrous DCM or THF under an inert

atmosphere.
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Add an equimolar amount of a tertiary amine base to the solution.

Slowly add a solution of 4-Nitrophenyl chloroformate (1.0-1.2 equivalents) in the same

solvent to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, the reaction mixture can be quenched with water or a mild acid.

The product is then extracted with an organic solvent, dried over anhydrous sodium sulfate,

and purified by column chromatography.

Protocol 2: Representative Workflow for Protein
Immobilization on a Surface
This workflow outlines the key steps for activating a surface with hydroxyl groups and

subsequently immobilizing a protein.
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A typical workflow for the immobilization of proteins on a surface using 4-NPC.

Procedure Outline:

Surface Preparation: The substrate (e.g., glass slide, gold nanoparticle) is cleaned and

treated to ensure the presence of surface hydroxyl groups.
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Activation: The surface is treated with a solution of 4-Nitrophenyl chloroformate and a

base in an anhydrous organic solvent to form surface-bound 4-nitrophenyl carbonate groups.

Washing: The activated surface is washed thoroughly with the solvent to remove excess

reagents.

Protein Immobilization: The activated surface is incubated with a solution of the protein in a

suitable buffer (typically at a neutral to slightly basic pH). The nucleophilic side chains of

amino acids (e.g., lysine) react with the activated carbonate to form stable covalent bonds.

Blocking and Washing: Any remaining active sites on the surface are quenched using a small

molecule amine (e.g., ethanolamine or glycine). The surface is then washed extensively to

remove non-covalently bound protein.

Safety and Handling
4-Nitrophenyl chloroformate is a toxic and corrosive substance that is sensitive to moisture. It

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat. It should be stored in a cool, dry

place under an inert atmosphere.

This technical guide provides a foundational understanding of 4-Nitrophenyl chloroformate
for its effective application in research and development. For specific applications, further

optimization of reaction conditions may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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